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Compound of Interest

Compound Name:
2-(2,4-

Dichlorophenoxy)acetonitrile

Cat. No.: B1295572 Get Quote

Essential Safety and Handling Guide for 2-(2,4-
Dichlorophenoxy)acetonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2,4-Dichlorophenoxy)acetonitrile was

not readily available in the conducted search. The following guidance is based on the safety

information for the closely related compound, 2,4-Dichlorophenylacetonitrile, and general

principles for handling hazardous chemicals. It is imperative to obtain the specific SDS from

your supplier and conduct a thorough risk assessment before handling this chemical. The

information provided here should be considered a conservative starting point.

Hazard Summary
Based on the data for 2,4-Dichlorophenylacetonitrile, this compound is expected to be harmful

if swallowed, in contact with skin, or if inhaled.[1][2] It is also anticipated to cause skin and

serious eye irritation, as well as potential respiratory irritation.[1][2][3]
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

This data is for 2,4-Dichlorophenylacetonitrile and should be treated as indicative for 2-(2,4-
Dichlorophenoxy)acetonitrile.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Chemical safety goggles or a face shield are

necessary to protect against splashes and dust.

[1]

Skin Protection

Wear suitable protective clothing and gloves.

Nitrile rubber gloves are a good choice for

protection against a variety of chemicals.[1]

Respiratory Protection

If handling in a way that generates dust or

aerosols, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates is required. Ensure proper

ventilation, such as working in a fume hood.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

mandatory. Wash hands thoroughly after

handling.[1][3]

Operational and Disposal Plans
Handling and Storage

Aspect Procedure

Ventilation

Always handle this chemical in a well-ventilated

area, preferably within a certified chemical fume

hood.[1][4]

Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[1][4]

Do not breathe dust or vapors.[1] Wash hands

thoroughly after handling.[1][4] Do not eat, drink,

or smoke in the work area.[1]

Storage Conditions

Store in a tightly closed container in a cool, dry,

and well-ventilated place.[1][2] Keep away from

incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[1]
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Disposal Plan

Waste Type Disposal Method

Unused Chemical

Dispose of contents and container to an

approved waste disposal plant.[1][2] Follow all

federal, state, and local regulations. Incineration

is often the preferred method for related

compounds.[5]

Contaminated PPE

Contaminated PPE should be handled as

hazardous waste and disposed of according to

institutional and regulatory guidelines.

Spills

For small spills, absorb with an inert material

and place in a suitable container for disposal.[1]

For large spills, dike the area and contact

environmental health and safety personnel.

Experimental Workflow
The following diagram outlines a safe handling workflow for 2-(2,4-
Dichlorophenoxy)acetonitrile in a laboratory setting.
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Caption: Safe handling workflow for hazardous chemicals.
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This structured approach ensures that all necessary safety precautions are taken before,

during, and after handling 2-(2,4-Dichlorophenoxy)acetonitrile. Always prioritize safety and

consult with your institution's environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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